4-chloro-5-[(2E)-2-(4-nitrobenzylidene)hydrazinyl]pyridazin-3-ol

• Molecular Formula: C11H8ClN5O3
• Molecular Weight: 293.66 g/mol
• IUPAC Name: 5-chloro-4-[(2E)-2-[(4-nitrophenyl)methylidene]hydrazinyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C11H8ClN5O3/c12-10-9(6-14-16-11(10)18)15-13-5-7-1-3-8(4-2-7)17(19)20/h1-6H,(H2,15,16,18)/b13-5+
• InChI Key: UKRJXADYTSRUKN-WLRTZDKTSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC2=C(C(=O)NN=C2)Cl)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=C(C(=O)NN=C2)Cl)[N+](=O)[O-]

Description

4-chloro-5-[(2E)-2-(4-nitrobenzylidene)hydrazinyl]pyridazin-3-ol is a complex organic compound with significant potential in various scientific fields. This compound is characterized by its unique structure, which includes a pyridazin-3-ol core substituted with a 4-chloro and a 4-nitrobenzylidene hydrazinyl group. The presence of these functional groups imparts distinct chemical properties and reactivity to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-5-[(2E)-2-(4-nitrobenzylidene)hydrazinyl]pyridazin-3-ol typically involves a multi-step process. One common method includes the condensation of 4-chloro-3-hydrazinylpyridazine with 4-nitrobenzaldehyde under acidic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the mixture is refluxed for several hours to ensure complete reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

4-chloro-5-[(2E)-2-(4-nitrobenzylidene)hydrazinyl]pyridazin-3-ol undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Reduction: The compound can be oxidized to form corresponding oxides.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Reduction: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Substitution: Ammonia (NH3), thiols (R-SH).

Major Products Formed

Oxidation: Amino derivatives.

Reduction: Oxides.

Substitution: Amino or thiol-substituted derivatives.

Scientific Research Applications

4-chloro-5-[(2E)-2-(4-nitrobenzylidene)hydrazinyl]pyridazin-3-ol has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its antimicrobial and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-chloro-5-[(2E)-2-(4-nitrobenzylidene)hydrazinyl]pyridazin-3-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity. The nitro group plays a crucial role in its reactivity, allowing it to form covalent bonds with target molecules. This interaction can disrupt cellular processes, leading to antimicrobial or anticancer effects .

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-5-nitropyridin-2-ol
• 4-chloro-3-nitropyridine
• 4-chloro-5-nitrobenzylidene hydrazine

Uniqueness

4-chloro-5-[(2E)-2-(4-nitrobenzylidene)hydrazinyl]pyridazin-3-ol is unique due to its combination of functional groups, which impart distinct chemical properties and reactivity. The presence of both chloro and nitro groups allows for diverse chemical transformations and applications, making it a valuable compound in various fields of research .